
Measuring heme oxygenase activity using C18O
breath tests

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Carbon monoxide (18O)

CAS No.: 4906-87-0

Cat. No.: B3328581

Get Quote

Application Note: Measuring In Vivo Heme Oxygenase Activity Using C¹⁸O Breath Tests

Executive Summary
Heme oxygenase (HO) is the rate-limiting enzyme in the catabolism of heme, playing a critical

role in cellular defense against oxidative stress and the regulation of inflammatory responses.

While measuring total exhaled carbon monoxide (

) is a well-established proxy for HO activity, baseline measurements are often confounded by
ambient CO and the release of pre-existing carboxyhemoglobin stores. This application note
details a high-fidelity isotopic protocol utilizing

inhalation and Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS) to
specifically quantify de novo HO activity via

exhalation.
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The heme oxygenase system consists of two primary isozymes: the inducible HO-1 and the

constitutive HO-2[1]. In concert with NADPH-cytochrome P450 reductase, HO catalyzes the

oxidative cleavage of the

-methene bridge of the tetrapyrrole heme ring, yielding equimolar amounts of biliverdin, ferrous
iron (

), and carbon monoxide (CO)[1][2].

The biochemical absolute that makes this assay possible is the origin of the oxygen atom in the

generated CO molecule. Mechanistic studies confirm that the oxygen inserted into the

-methene bridge is derived exclusively from molecular oxygen (

), not from surrounding cellular water (

)[3]. Therefore, when a biological system is exposed to an atmosphere enriched with

, the HO enzyme stoichiometrically generates

.

Because CO is highly diffusible and excreted primarily via the lungs, breath analysis allows for

continuous, non-invasive monitoring[4][5]. By tracking

rather than total CO, researchers eliminate background noise from environmental

and non-enzymatic lipid peroxidation, isolating real-time, de novo enzymatic kinetics.
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HO-1 induction pathway and the stoichiometric generation of C18O.

Architecting the Assay: Experimental Design &
Rationale
To ensure a self-validating system, your experimental design must include pharmacological

controls. We recommend a three-arm cohort:

Vehicle Control: Establishes the baseline

generation rate (primarily driven by constitutive HO-2).
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HO-1 Inducer (Positive Control): Administration of Cobalt Protoporphyrin (CoPP) or Hemin to

robustly upregulate HO-1 transcription and saturate the enzyme, maximizing

output[4].

HO Inhibitor (Negative Control): Administration of Zinc Protoporphyrin (ZnPP) or Tin

Protoporphyrin (SnPP). A complete collapse of the

signal in this cohort definitively proves that the measured isotope is strictly derived from
enzymatic heme cleavage[4].

System Causality: The Flow-Through Advantage
Rather than using static rebreathing chambers, which can induce hypoxia and hypercapnia

(secondary stressors that artificially upregulate HO-1), a continuous flow-through system is

mandated. A flow of CO-free synthetic air ensures physiological normoxia while acting as a

carrier gas to sweep exhaled

into the collection apparatus[4].
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Step-by-step experimental workflow for in vivo C18O breath testing.

High-Fidelity Protocol: Step-by-Step Methodology
Materials & Reagents:

Isotopic Gas: 20%

/ 80%

(Isotopic purity >95%).

Gas-tight metabolic chambers (volume scaled to animal model).
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Nafion drying tubes and Ascarite II columns.

Continuous-Flow Isotope Ratio Mass Spectrometer (CF-IRMS) coupled with a Gas

Chromatograph (GC) utilizing a molecular sieve column[6].

Step 1: Baseline Washout and Equilibration

Place the subject in the gas-tight metabolic chamber.

Supply CO-free synthetic air (20%

/ 80%

) at a controlled flow rate (e.g., 100 mL/min for rodents) for 60 minutes.

Causality Check: This step washes out ambient

and establishes a stable physiological baseline, ensuring that subsequent isotopic spikes are
not diluted by dead-space atmospheric gas.

Step 2: Isotopic Pulse Administration

Switch the intake valve to the

gas mixture.

Maintain the flow rate to ensure the chamber atmosphere turns over completely within 5

minutes.

Allow the subject to respire the

mixture for a defined labeling period (typically 30–60 minutes depending on the
pharmacokinetic model of the drug being tested).

Step 3: Breath Purification and Collection

Route the chamber exhaust through a Nafion drying tube to strip water vapor.

Pass the dried gas through an Ascarite II column to scrub
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.

Causality Check: Why scrub? Both

and

cause severe isobaric interference in the mass spectrometer and can degrade the GC
molecular sieve column over time, destroying the precision required to detect trace

[6].

Collect the purified effluent in inert Tedlar bags or route directly to the CF-IRMS sample loop.

Step 4: GC-IRMS Quantification

Inject the sample into the GC. The molecular sieve column will separate CO from residual

and

.

The effluent enters the IRMS, which continuously monitors

28 (

),

29 (

), and

30 (

).

Calculate the isotopic enrichment (Atom % Excess) of

relative to the baseline natural abundance.

Data Synthesis and Quantitative Interpretation
The integration of isotopic enrichment data with total
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flow allows for the absolute quantification of de novo heme degradation. Below is a reference
matrix detailing the expected quantitative shifts in a standard rodent model following
pharmacological modulation.

Experimental
Condition

Pharmacologic
al Agent

Total Exhaled
CO (

)

Isotopic
Enrichment

Biological
Interpretation

Baseline /

Control
Saline / Vehicle 1.0x (Basal)

Natural

Abundance

(~0.2%)

Constitutive HO-

2 activity +

ambient CO

HO-1 Induction

Cobalt

Protoporphyrin

(CoPP)

3.0x - 5.0x

Increase

Highly Enriched (

)

Robust de novo

HO-1

transcription and

activity

Substrate

Loading
Hemin / Heme

2.0x - 4.0x

Increase

Highly Enriched (

)

Saturation of

existing HO

enzymes

HO Inhibition

Zinc

Protoporphyrin

(ZnPP)
Decrease

Near

Background

Blockade of

-methene bridge

cleavage

Note: Enrichment percentages will scale linearly with the isotopic purity of the administered

and the duration of the pulse.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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